molecular formula C22H14O2 B8298039 4-(Phenylethynyl)benzil CAS No. 70734-74-6

4-(Phenylethynyl)benzil

Cat. No.: B8298039
CAS No.: 70734-74-6
M. Wt: 310.3 g/mol
InChI Key: QJWIFTUKCAWTEZ-UHFFFAOYSA-N
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Description

4-(Phenylethynyl)benzil is a useful research compound. Its molecular formula is C22H14O2 and its molecular weight is 310.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

70734-74-6

Molecular Formula

C22H14O2

Molecular Weight

310.3 g/mol

IUPAC Name

1-phenyl-2-[4-(2-phenylethynyl)phenyl]ethane-1,2-dione

InChI

InChI=1S/C22H14O2/c23-21(19-9-5-2-6-10-19)22(24)20-15-13-18(14-16-20)12-11-17-7-3-1-4-8-17/h1-10,13-16H

InChI Key

QJWIFTUKCAWTEZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C#CC2=CC=C(C=C2)C(=O)C(=O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Bromobenzil (10.0 g, 0.0346 mol), phenylacetylene (3.88 g, 0.0380 mol), and (PPh3)2PdCl2 (0.121 g, 0.0002 mol) in diethylamine (950 mL) is stirred at ambient temperature for 72 hours, followed by concentration to dryness. The residue is then taken up in methylene chloride. Standard aqueous workup followed by recrystallization from 2-propanol gives the title compound.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
3.88 g
Type
reactant
Reaction Step One
Quantity
950 mL
Type
solvent
Reaction Step One
Quantity
0.121 g
Type
catalyst
Reaction Step One

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